Cas no 1269291-06-6 (6-Bromo-4-nitroisoindolin-1-one)

• Product Name: 6-Bromo-4-nitroisoindolin-1-one
• CAS No: 1269291-06-6
• MF: C₈H₅BrN₂O₃
• MW: 257.040900945663
• CID: 1089224
• PubChem ID: 53418794
• Update Time: 2025-10-18

6-Bromo-4-nitroisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-nitroisoindolin-1-one
• 6-bromo-4-nitro-2,3-dihydroisoindol-1-one
• 6-Bromo-4-nitro-2,3-dihydro-1H-isoindol-1-one
• SB65366
• DTXSID10697460
• 1269291-06-6
• AKOS022172717

• Inchi： 1S/C8H5BrN2O3/c9-4-1-5-6(3-10-8(5)12)7(2-4)11(13)14/h1-2H,3H2,(H,10,12)
• InChI Key： GQDKZESSUKFRPO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(NC2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.948
• Monoisotopic Mass: 255.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 1.3

Additional information on 6-Bromo-4-nitroisoindolin-1-one

Comprehensive Overview of 6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6): Properties, Applications, and Industry Insights

6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of isoindolinone, this compound combines a bromine substituent at the 6-position and a nitro group at the 4-position, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and cancer therapeutics, aligning with current trends in precision medicine.

The molecular structure of 6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6) exhibits notable electronic effects, which influence its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These properties make it valuable for constructing biaryl frameworks, a common motif in FDA-approved drugs. Recent publications highlight its role in developing kinase inhibitors, addressing the growing demand for therapies against autoimmune diseases and metabolic disorders—topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the nitro group in 6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6) allows for further functionalization via reduction to amines or conversion to other nitrogen-containing groups. This adaptability is critical for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums. Additionally, the compound’s bromine atom serves as a handle for palladium-catalyzed reactions, a technique widely discussed in green chemistry circles due to its atom-economical advantages.

Industrial applications of 6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6) extend to material science, where its aromatic core contributes to the design of organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, this compound’s potential in electron-transport layers has become a subject of patent filings. Its thermal stability and π-conjugation properties are frequently compared to other nitroaromatics in peer-reviewed studies.

Quality control protocols for 6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6) emphasize HPLC purity (>98%) and spectroscopic validation (NMR, MS), addressing the stringent requirements of GMP manufacturing. These details resonate with laboratory professionals searching for analytical method development guidelines. Storage recommendations typically suggest anhydrous conditions to prevent hydrolysis, a practical consideration highlighted in chemical handling best practices.

In conclusion, 6-Bromo-4-nitroisoindolin-1-one (CAS No. 1269291-06-6) represents a multifaceted building block bridging pharmaceutical innovation and advanced materials. Its relevance to trending topics like targeted drug delivery and sustainable synthesis ensures continued interest across scientific disciplines. Future research may explore its bioisosteric potential or applications in catalysis, further expanding its industrial footprint.